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For Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-methyl ionone is a significant aroma chemical, prized for its characteristic violet, orris,

and woody scent profile.[1] While commonly referred to as a single entity, commercial gamma-

methyl ionone is typically a mixture of isomers, with alpha-isomethyl ionone being the

predominant component.[1][2] Understanding the nuanced physicochemical properties of this

isomeric mixture is paramount for its effective application in fragrance formulations, as well as

for exploring its potential biological activities. This technical guide provides a comprehensive

overview of the core physicochemical characteristics of gamma-methyl ionone, detailed

experimental methodologies for its analysis and synthesis, and an exploration of its interaction

with olfactory signaling pathways.

Physicochemical Properties
The physicochemical properties of gamma-methyl ionone are largely dictated by its primary

constituent, alpha-isomethyl ionone. The properties of the isomeric mixture and its key

individual isomers are summarized below.
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Property
Gamma-Methyl
Ionone (Isomeric
Mixture)

Alpha-Isomethyl
Ionone

Beta-Isomethyl
Ionone

CAS Number 1335-46-2[2][3] 127-51-5[3] 79-89-0[3][4]

Molecular Formula C₁₄H₂₂O[2] C₁₄H₂₂O[5] C₁₄H₂₂O

Molecular Weight 206.32 g/mol [6] 206.3239 g/mol [5] 206.32 g/mol

Appearance
Colorless to pale

yellow liquid[5]

Colorless or pale-

straw colored liquid[5]
-

Boiling Point -

93 °C @ 3.1

mmHg[5], 121-122 °C

@ 9 Torr[6], 232 °C @

760 mmHg[1][7]

301.28 °C @ 760.00

mm Hg (estimated)[4]

Melting Point Not available Not available[8]
62.00 °C @ 760.00

mm Hg[4]

Density -

0.93 g/cm³ (20 °C)[5],

0.925-0.929 g/cm³ @

25 °C[7]

-

Refractive Index -
1.5000-1.5020 @ 20

°C[7]
-

Solubility

Soluble in ethanol and

oils; insoluble in water.

[9]

0.064 g/L in water[5]

Soluble in alcohol;

2.309 mg/L in water

@ 25 °C (estimated)

[4]

Vapor Pressure -

0.003000 mmHg @

25.00 °C (estimated)

[1][7]

0.001000 mmHg @

25.00 °C (estimated)

[4]

Flash Point - > 110 °C[1][7] > 100 °C[4]

Experimental Protocols
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Synthesis of Methyl Ionone Isomers via Aldol
Condensation
The industrial synthesis of methyl ionone isomers is primarily achieved through a base-

catalyzed aldol condensation of citral with methyl ethyl ketone, followed by an acid-catalyzed

cyclization.[5]

Objective: To synthesize a mixture of pseudo-methyl ionone isomers.

Materials:

Citral (distilled)

Methyl ethyl ketone (MEK)

Sodium hydroxide (NaOH) solution (e.g., 40%)

Anhydrous calcium chloride (CaCl₂)

Deionized water

Round bottom flask (1 L)

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel (250 mL)

Procedure:

In a 1 L round bottom flask, add 205 g of methyl ethyl ketone.

While stirring rapidly, add 6.33 g of a 40% aqueous NaOH solution. Note that the solution

may not be fully miscible.[10]

Immediately add 102.0 g of distilled citral to the mixture with continued vigorous stirring.[10]
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Gently heat the mixture to 40-60 °C using a heating mantle. The reaction is slightly

exothermic.[10]

Maintain the temperature and continue stirring for several hours. The reaction progress can

be monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash it four times with 100 mL

portions of deionized water to remove the catalyst and any unreacted water-soluble

components.[10]

Separate the organic layer, which contains the crude pseudo-methyl ionone.

Dry the organic layer over anhydrous calcium chloride.[10]

The resulting crude product can be purified by vacuum distillation.[10]

Logical Workflow for Synthesis:
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Synthesis of Pseudo-Methyl Ionone

Mix MEK and NaOH solution

Add Citral

Heat and Stir (40-60°C)

Reaction Monitoring (TLC)

Cool to Room Temperature

Reaction Complete

Water Wash (4x)

Separate Organic Layer

Dry with CaCl2

Vacuum Distillation
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GC-MS Analysis of Methyl Ionone Isomers

Sample Preparation (Dilution/Extraction)

Injection into GC

Separation on Capillary Column

Ionization (EI)

Mass Analysis (Quadrupole)

Detection

Data Acquisition

Compound Identification (Library Search) Quantification (Peak Integration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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